Cas no 71765-50-9 (1,2-Ethanedione,1-(3-hydroxy-1-piperidinyl)-2-(1H-indol-3-yl)-)

• Product Name: 1,2-Ethanedione,1-(3-hydroxy-1-piperidinyl)-2-(1H-indol-3-yl)-
• CAS No: 71765-50-9
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• CID: 571304
• PubChem ID: 3054773
• Update Time: 2025-04-19

1,2-Ethanedione,1-(3-hydroxy-1-piperidinyl)-2-(1H-indol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanedione,1-(3-hydroxy-1-piperidinyl)-2-(1H-indol-3-yl)-
• 1-(1H-Indol-3-yloxoacetyl)-3-piperidinol
• 1-(3-hydroxypiperidin-1-yl)-2-(1H-indol-3-yl)ethane-1,2-dione
• 71765-50-9
• 3-Piperidinol, 1-(1H-indol-3-yloxoacetyl)-
• DTXSID30992409

• Inchi： 1S/C15H16N2O3/c18-10-4-3-7-17(9-10)15(20)14(19)12-8-16-13-6-2-1-5-11(12)13/h1-2,5-6,8,10,16,18H,3-4,7,9H2
• InChI Key： HRQXLXFKMWLFGA-UHFFFAOYSA-N
• SMILES： OC1CN(C(C(C2=CNC3C=CC=CC2=3)=O)=O)CCC1

Computed Properties

• Exact Mass: 272.11618
• Monoisotopic Mass: 272.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.3
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• Density: 1.377
• Boiling Point: 515.3°C at 760 mmHg
• Flash Point: 265.4°C
• Refractive Index: 1.679
• PSA: 73.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles